Cas no 34874-78-7 (dihydroxy-2,4-trimethyl-3,5,6-benzoate de methyle)

• Product Name: dihydroxy-2,4-trimethyl-3,5,6-benzoate de methyle
• CAS No: 34874-78-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2039229
• PubChem ID: 591722
• Update Time: 2025-04-21

dihydroxy-2,4-trimethyl-3,5,6-benzoate de methyle Chemical and Physical Properties

Names and Identifiers

• dihydroxy-2,4-trimethyl-3,5,6-benzoate de methyle
• methyl 2,4-dihydroxy-3,5,6-trimethylbenzoate
• Methyl-2,4-dihydroxy-3,5,6-trimethylbenzoat
• SCHEMBL9240556
• DTXSID50343712
• Benzoic acid, 2,4-dihydroxy-3,5,6-trimethyl-, methyl ester
• Methyl 3,5,6-trimethylresorcylate
• Q63392674
• CHEMBL507391
• 34874-78-7
• CCG-261987
• DMSHNIHYQFQGGG-UHFFFAOYSA-N
• DTXCID40294789
• Methyl 2,4-dihydroxy-3,5,6-trimethylbenzoic acid

• Inchi： 1S/C11H14O4/c1-5-6(2)9(12)7(3)10(13)8(5)11(14)15-4/h12-13H,1-4H3
• InChI Key： DMSHNIHYQFQGGG-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(=C(C(=O)OC)C(C)=C1C)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters